Cas no 98136-57-3 (methyl 5-chloro-1,3-thiazole-2-carboxylate)

• Product Name: methyl 5-chloro-1,3-thiazole-2-carboxylate
• CAS No: 98136-57-3
• MF: C₅H₄ClNO₂S
• MW: 177.608758926392
• MDL: MFCD14155907
• CID: 1040360
• PubChem ID: 70700701
• Update Time: 2025-11-02

methyl 5-chloro-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chlorothiazole-2-carboxylate
• methyl 5-chloro-1,3-thiazole-2-carboxylate
• 5-chloro-thiazole-2-carboxylic acid methyl ester
• 5-Chlor-thiazol-2-carbonsaeure-methylester
• QC-6384
• X0356
• Methyl5-chlorothiazole-2-carboxylate
• 98136-57-3
• CS-0054978
• MFCD14155907
• DTXSID90743499
• FT-0761315
• SY272283
• DB-334878
• SCHEMBL25223823
• AT43102

• MDL： MFCD14155907
• Inchi： 1S/C5H4ClNO2S/c1-9-5(8)4-7-2-3(6)10-4/h2H,1H3
• InChI Key： MZXYOPTTWZUVGP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)S1

Computed Properties

• Exact Mass: 176.96500
• Monoisotopic Mass: 176.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43000
• LogP: 1.58310

Additional information on methyl 5-chloro-1,3-thiazole-2-carboxylate

Methyl 5-Chloro-1,3-Thiazole-2-Carboxylate (CAS No. 98136-57-3): Properties, Applications, and Market Insights

Methyl 5-chloro-1,3-thiazole-2-carboxylate (CAS No. 98136-57-3) is a versatile organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, combining a chloro-substituted thiazole ring with a methyl carboxylate functional group. Its chemical formula is C₅H₄ClNO₂S, and it typically appears as a white to off-white crystalline powder.

The compound's 5-chloro-1,3-thiazole-2-carboxylic acid methyl ester structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its potential in developing novel antimicrobial agents and crop protection chemicals, aligning with current trends in drug discovery and sustainable agriculture. The presence of both electron-withdrawing (chloro) and electron-donating (ester) groups on the thiazole ring creates interesting reactivity patterns that organic chemists can exploit.

Recent studies highlight the growing importance of methyl 5-chloro-thiazole-2-carboxylate in medicinal chemistry. Its structural motif appears in several investigational drugs targeting infectious diseases, reflecting the pharmaceutical industry's response to global health challenges. The compound's moderate lipophilicity (logP ~2.1) and molecular weight of 177.6 g/mol make it particularly suitable for lead optimization in drug development programs.

From a commercial perspective, the demand for methyl 5-chloro-1,3-thiazole carboxylate has shown steady growth, particularly from contract research organizations and specialty chemical manufacturers. Market analysts attribute this trend to increased R&D spending in the life sciences sector and the expansion of custom synthesis services. The compound is typically supplied in kilogram quantities with purity levels exceeding 98%, meeting the stringent requirements of modern pharmaceutical applications.

The synthesis of methyl 5-chloro-1,3-thiazole-2-carboxylate typically involves cyclization reactions of appropriately substituted precursors, followed by esterification. Process chemists have developed several optimized routes that improve yield and reduce environmental impact, addressing the industry's growing emphasis on green chemistry principles. These advancements have made the compound more accessible to researchers while maintaining competitive pricing in the fine chemicals market.

In analytical chemistry, 5-chloro-thiazole-2-methyl carboxylate can be characterized using standard techniques including HPLC, GC-MS, and NMR spectroscopy. The compound shows characteristic signals in ¹H NMR (δ 3.9 ppm for the methoxy group and δ 7.5 ppm for the thiazole proton) that aid in quality control and structural verification. These analytical profiles are crucial for ensuring batch-to-batch consistency in industrial applications.

The stability profile of methyl 5-chloro-thiazole-2-carboxylic acid ester makes it suitable for long-term storage under appropriate conditions. Suppliers recommend keeping the material in tightly sealed containers at room temperature, protected from moisture and direct sunlight. Such handling precautions align with good laboratory practices and ensure the compound maintains its integrity throughout the supply chain.

Looking ahead, the applications of methyl 5-chloro-1,3-thiazole-2-carboxylate are expected to expand into new areas of chemical research. Emerging fields such as bioconjugation chemistry and materials science may find utility in this versatile building block. The compound's compatibility with various coupling reactions positions it as a potential candidate for creating novel functional materials with tailored properties.

For researchers considering methyl 5-chloro-thiazole carboxylate for their projects, several commercial suppliers offer the compound with detailed technical specifications. Procurement specialists should evaluate certificates of analysis, regulatory documentation, and supplier track records to ensure they source material that meets their specific research requirements. The global nature of the fine chemicals market provides multiple sourcing options with varying lead times and pricing structures.

In conclusion, methyl 5-chloro-1,3-thiazole-2-carboxylate (CAS 98136-57-3) represents an important synthetic intermediate with growing relevance across multiple scientific disciplines. Its balanced physicochemical properties, synthetic versatility, and commercial availability make it a valuable tool for researchers exploring new chemical entities. As the demand for specialized heterocyclic compounds continues to rise, this chloro-substituted thiazole derivative is well-positioned to maintain its significance in modern chemical research and development.